
An In-depth Technical Guide to
Dihydroxyaluminum Sodium Carbonate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
Dihydroxyaluminum sodium

carbonate

Cat. No.: B082158 Get Quote

This technical guide provides a comprehensive overview of dihydroxyaluminum sodium
carbonate, including its chemical identity, properties, synthesis, and pharmaceutical

applications. The information is intended for researchers, scientists, and drug development

professionals.

Chemical Identification and Synonyms
Dihydroxyaluminum sodium carbonate is an inorganic salt used primarily as an antacid. It is

a complex of aluminum hydroxide and sodium carbonate.

Table 1: Chemical Identifiers for Dihydroxyaluminum Sodium Carbonate
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Identifier Value Reference

CAS Number 16482-55-6 [1][2]

12011-77-7 (deprecated) [3][4]

539-68-4 [5][6]

EC Number 240-536-4 [1][2]

UNII 84H8Z9550J [3]

Molecular Formula CH₂AlNaO₅ [1]

Molecular Weight ~144.0 g/mol [1][6]

A variety of synonyms for dihydroxyaluminum sodium carbonate are used in literature and

commerce.

Table 2: Synonyms for Dihydroxyaluminum Sodium Carbonate

Synonym Reference

Aluminum sodium carbonate hydroxide [4][6]

Carbaldrate [5][7]

DASC [1][4][5]

Dawsonite [3]

Dihydroxy sodium aluminum carbonate [3][4]

Dihydroxyaluminium sodium carbonate [2][4]

Kompensan [3][6]

Rolaids (pre-1995 formulation) [4][7]

Sodium (carbonato)dihydroxyaluminate [5]

Physicochemical Properties
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Dihydroxyaluminum sodium carbonate is typically an amorphous white powder or

composed of poorly formed crystals.[3][6] Key quantitative properties are summarized below.

Table 3: Physicochemical Properties of Dihydroxyaluminum Sodium Carbonate

Property Value Reference

Appearance
Amorphous powder or poorly

formed crystals
[3][6]

Water Content 10% - 11% [3][6]

pH (1 in 25 suspension) 9.9 - 10.2 [5]

Acid Neutralizing Capacity 27.8 mEq/g [3]

Density 2.144 g/cm³ [6]

Mechanism of Action in Gastric Acid Neutralization
The primary therapeutic application of dihydroxyaluminum sodium carbonate is as an

antacid.[1] Its mechanism involves the neutralization of hydrochloric acid (HCl) in the stomach.

This reaction increases the gastric pH, providing relief from heartburn and indigestion.[1][3]

The neutralization reaction proceeds as follows: NaAl(OH)₂CO₃ + 4HCl → NaCl + AlCl₃ + 3H₂O

+ CO₂

This reaction demonstrates the combined action of the hydroxide and carbonate components in

neutralizing acid. Compared to other carbonate-based antacids, it produces a moderate

amount of carbon dioxide, which can minimize bloating.[3]
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Diagram of the acid neutralization process by Dihydroxyaluminum Sodium Carbonate.

Experimental Protocols
Several methods for the synthesis of dihydroxyaluminum sodium carbonate have been

reported.

Protocol 1: Carbonation of Sodium Aluminate[3][8]

Objective: To synthesize dihydroxyaluminum sodium carbonate by introducing carbon

dioxide into a sodium aluminate solution.

Materials: Sodium aluminate solution (Na₂O/Al₂O₃ molar ratio of 1:1 to 1.25:1), Carbon

dioxide (gas), Water.

Procedure:

1. Saturate water with carbon dioxide at a reaction temperature between 20-35°C.[8]

2. Continuously add the aqueous sodium aluminate solution while maintaining the

temperature and continuing the introduction of carbon dioxide.[8]

3. Monitor and control the pH of the suspension to remain below 9.8 (preferably between 8.8

and 9.8) during precipitation.[8]
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4. After the addition of sodium aluminate is complete, adjust the final pH to 7.0-7.5 with

carbon dioxide.[8]

5. Separate the resulting precipitate from the suspension by filtration.

6. Dry the precipitate at an elevated temperature to obtain dihydroxyaluminum sodium
carbonate.

Protocol 2: Reaction of an Aluminum Salt with Sodium Carbonate[3][9]

Objective: To precipitate dihydroxyaluminum sodium carbonate from the reaction of an

ionic aluminum salt and sodium carbonate.

Materials: Ionic aluminum salt (e.g., aluminum chloride), Sodium carbonate, Sodium

hydroxide, Deionized water.

Procedure:

1. Prepare an aqueous solution of the ionic aluminum salt.

2. In a separate vessel, prepare an aqueous solution with a stoichiometric excess of sodium

carbonate. The weight of sodium carbonate should be at least ten times that of the

aluminum salt.[9]

3. Add the aluminum salt solution to the sodium carbonate solution.

4. Maintain the pH of the reaction mixture between 7.2 and 10.5 by adding sodium hydroxide

as needed.[3][9]

5. Allow the precipitate of dihydroxyaluminum sodium carbonate to form.

6. Separate the precipitate by filtration.

7. Wash the precipitate to remove any co-precipitated sodium salt by-products.[9]

8. Dry the purified precipitate.
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Workflow for the synthesis of Dihydroxyaluminum Sodium Carbonate.
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Protocol 3: Determination of Sodium Content[10]

Objective: To quantify the sodium content in a sample of dihydroxyaluminum sodium
carbonate using atomic absorption spectroscopy.

Instrumentation: Atomic Absorption Spectrophotometer.

Reagents: 1 N Hydrochloric acid, Potassium chloride solution, Sodium chloride stock

solution.

Standard Preparation:

1. Prepare a series of standard solutions containing known concentrations of sodium (e.g.,

0.5 µg/mL and 1.0 µg/mL) from the sodium chloride stock solution.[10]

2. Each standard should also contain 4.0 mL of 1 N HCl and 10.0 mL of potassium chloride

solution in a 100-mL volumetric flask, diluted to volume with water.[10]

Sample Preparation:

1. Accurately weigh and transfer 250 mg of previously dried dihydroxyaluminum sodium
carbonate to a 200-mL volumetric flask.[10]

2. Add 40 mL of 1 N HCl and boil for 1 minute.[10]

3. Cool the solution to room temperature and dilute to volume with water.[10]

4. Transfer 10.0 mL of this solution to a 100-mL volumetric flask and dilute to volume with

water.[10]

Analysis:

1. Set the atomic absorption spectrophotometer to the sodium emission line at 589.0 nm.[11]

2. Aspirate the standard solutions and the sample solution into the instrument.

3. Record the absorbance readings.
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4. Construct a calibration curve from the standard solutions and determine the concentration

of sodium in the sample solution.

5. Calculate the percentage of sodium in the original sample. The typical acceptance range is

between 15.2% and 16.8%.[5]

Drug Development Considerations
The primary use of dihydroxyaluminum sodium carbonate is in over-the-counter antacid

formulations for the relief of heartburn, acid indigestion, and upset stomach.[1] It combines the

rapid acid-neutralizing effect of sodium carbonate with the sustained action of aluminum

hydroxide.[3]

As an antacid, dihydroxyaluminum sodium carbonate can affect the absorption of other

orally administered drugs. The primary interaction mechanisms are:

Chelation: Formation of complexes with certain drugs, such as tetracyclines and quinolones,

which can decrease their absorption and efficacy.[3]

Gastric pH Alteration: The increase in stomach pH can alter the dissolution and absorption of

pH-dependent drugs.
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Dihydroxyaluminum
Sodium Carbonate
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Chelation with
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.benchchem.com/product/b082158?utm_src=pdf-custom-synthesis
https://www.lookchem.com/casno16482-55-6.html
https://chem.echa.europa.eu/100.036.836
https://www.smolecule.com/products/s656545
https://pubchem.ncbi.nlm.nih.gov/compound/9793815
https://pubchem.ncbi.nlm.nih.gov/compound/9793815
https://mubychem.net/dihydroxyaluminum-sodium-carbonate.php
https://www.drugfuture.com/chemdata/dihydroxyaluminum-sodium-carbonate.html
https://www.pharmacompass.com/chemistry-chemical-name/dihydroxyaluminum-sodium-carbonate
https://www.pharmacompass.com/chemistry-chemical-name/dihydroxyaluminum-sodium-carbonate
https://patents.google.com/patent/EP0090946B1/en
https://patents.google.com/patent/EP0090946B1/en
https://patents.google.com/patent/US4438085A/en
https://patents.google.com/patent/US4438085A/en
https://trungtamthuoc.com/pdf/dihydroxyaluminum-sodium-carbonate-usp-2025.pdf
https://kingofchemicals.com/dihydroxyaluminumsodiumcarbonatesupplier.html
https://kingofchemicals.com/dihydroxyaluminumsodiumcarbonatesupplier.html
https://www.benchchem.com/product/b082158#dihydroxyaluminum-sodium-carbonate-cas-number-and-synonyms
https://www.benchchem.com/product/b082158#dihydroxyaluminum-sodium-carbonate-cas-number-and-synonyms
https://www.benchchem.com/product/b082158#dihydroxyaluminum-sodium-carbonate-cas-number-and-synonyms
https://www.benchchem.com/product/b082158#dihydroxyaluminum-sodium-carbonate-cas-number-and-synonyms
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b082158?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b082158?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b082158?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

